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Compound of Interest

Compound Name: Datiscetin

Cat. No.: B192513 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides a comprehensive overview of the

recommended procedures for the safe disposal of Datiscetin, a naturally occurring flavonoid.

While Datiscetin is not classified as a hazardous substance under Regulation (EC) No

1272/2008, it is crucial to adhere to best practices to mitigate any potential risks.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety glasses, chemical-resistant

gloves, and a laboratory coat.[1][2] In case of accidental exposure, follow these first-aid

measures:

Skin Contact: Wash the affected area thoroughly with soap and water.[1]

Eye Contact: Rinse eyes cautiously with plenty of water for at least 15 minutes.[1]

Inhalation: Move to an area with fresh air. If breathing is difficult, seek medical attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1]

Some sources suggest that Datiscetin may cause skin, eye, and respiratory irritation.[3]

Therefore, it is prudent to handle this compound with care in a well-ventilated area, avoiding

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b192513?utm_src=pdf-interest
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15807~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2005:06:07~~Quercetin%20dihydrate~~
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.extrasynthese.com/MSDS/GBR/1141_datiscetin_MSDS_FDS.pdf
https://www.benchchem.com/product/b192513?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Datiscetin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the creation of dust.[1]

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of Datiscetin and its waste is to engage a

licensed professional waste disposal service.[1] This ensures compliance with all local, state,

and federal regulations.

Waste Collection:

Collect surplus Datiscetin and any solutions containing the compound in a designated,

properly labeled, and sealed container.

Avoid mixing Datiscetin waste with other chemical waste streams to prevent unforeseen

reactions.

Spill Management:

In the event of a spill, carefully clean the area to avoid generating dust.[1]

Place the spilled material into a sealed container for disposal.[1]

Wash the contaminated surface with soap and water.[1]

Collect the cleaning materials and rinsate (wash water) and treat them as Datiscetin
waste.[1]

Contaminated Materials:

Any materials that have come into contact with Datiscetin, such as personal protective

equipment (gloves, etc.), weighing papers, and pipette tips, should be considered

contaminated.

Dispose of these materials in the same manner as the chemical itself.[1]

Empty Containers:
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Empty containers that previously held Datiscetin should be treated as contaminated

waste and disposed of accordingly.[1]

Professional Disposal:

Contact a licensed chemical waste disposal company to arrange for the pickup and

disposal of the collected Datiscetin waste.

Provide the disposal service with all necessary information about the waste, including a

Safety Data Sheet (SDS) if available.

Quantitative Safety Data Summary
While specific quantitative data for Datiscetin disposal is not readily available, the following

table summarizes key safety information.

Parameter Information Source

GHS Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No 1272/2008

[1]

Potential Hazards

May cause skin irritation,

serious eye irritation, and

respiratory irritation.

[3]

First Aid: Skin Contact
Wash thoroughly with water

and soap.
[1]

First Aid: Eye Contact
Rinse well with plenty of water

for at least 15 minutes.
[1]

Visual Guide to Datiscetin Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the decision-making

workflow for handling Datiscetin waste in a laboratory setting.
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Datiscetin Waste Generated

Is it a spill?

Clean up without creating dust.
Place in sealed container.

Yes

Collect surplus Datiscetin,
contaminated materials,

and empty containers in a
labeled, sealed container.

NoWash contaminated area
with soap and water.

Collect rinsate for disposal.

Contact licensed professional
waste disposal service.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Datiscetin Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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